Cas no 74381-40-1 (Propanoic acid, 2-methyl-, 1-(1,1-dimethylethyl)-2-methyl-1,3-propanediyl ester)

• Product Name: Propanoic acid, 2-methyl-, 1-(1,1-dimethylethyl)-2-methyl-1,3-propanediyl ester
• CAS No: 74381-40-1
• MF: C₁₆H₃₀O₄
• MW: 286.407005786896
• CID: 567803
• PubChem ID: 93439
• Update Time: 2025-04-19

Propanoic acid, 2-methyl-, 1-(1,1-dimethylethyl)-2-methyl-1,3-propanediyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, 1-(1,1-dimethylethyl)-2-methyl-1,3-propanediyl ester
• 1,1-dimethyl-3-(3-nitrophenyl)urea
• Propanoicacid,2-methyl-,
• 1-[2-(Isobutyryloxy)-1-methylethyl]-2,2-dimethylpropyl 2-methylpropanoate
• DTXSID50881220
• Q27157598
• 2,4,4-trimethylpentane-1,3-diyl bis(2-methylpropanoate)
• CHEBI:84228
• [2,4,4-trimethyl-3-(2-methylpropanoyloxy)pentyl] 2-methylpropanoate
• SCHEMBL2170498
• E77620
• NS00100898
• 2,4,4-trimethylpentan-1,3-diol-diisobutyrate
• Bisisobutyric acid 2,4,4-trimethylpentane-1,3-diyl ester
• Diisobutyric acid 1-tert-butyl-2-methyl-1,3-propanediyl ester
• PROPANOICACID,2-METHYL-,1-(1,1-DIMETHYLETHYL)-2
• Bisisobutyric acid 1-tert-butyl-2-methylpropane-1,3-diyl ester
• Propanoic acid, 2-methyl-, 1,1'-[1-(1,1-dimethylethyl)-2-methyl-1,3-propanediyl] ester

• Inchi： 1S/C16H30O4/c1-10(2)14(17)19-9-12(5)13(16(6,7)8)20-15(18)11(3)4/h10-13H,9H2,1-8H3
• InChI Key： PXNPSORLYYNBLA-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)C(C(C)COC(C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 286.21440943g/mol
• Monoisotopic Mass: 286.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.951±0.06 g/cm3(Predicted)
• Boiling Point: 339.7±15.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives